Cas no 101999-46-6 ((2-Oxo-2H-benzohchromen-4-yl)acetic Acid)

• Product Name: (2-Oxo-2H-benzohchromen-4-yl)acetic Acid
• CAS No: 101999-46-6
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00434035
• CID: 1085442
• Update Time: 2025-06-29

(2-Oxo-2H-benzohchromen-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxo-2H-benzo[h]chromen-4-yl)acetic acid
• 2-(2-oxobenzo[h]chromen-4-yl)acetic acid
• 2-oxo-2H-naphtho<1,2-b>pyran-4-acetic acid
• (2-Oxo-2H-benzohchromen-4-yl)acetic Acid

• MDL： MFCD00434035
• Inchi： 1S/C15H10O4/c16-13(17)7-10-8-14(18)19-15-11-4-2-1-3-9(11)5-6-12(10)15/h1-6,8H,7H2,(H,16,17)
• InChI Key： VATASCPGAABWET-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC(=O)O)C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

• Exact Mass: 254.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 67.51000
• LogP: 2.57330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on (2-Oxo-2H-benzohchromen-4-yl)acetic Acid

(2-Oxo-2H-benzohchromen-4-yl)acetic Acid (CAS No. 101999-46-6): A Comprehensive Overview

(2-Oxo-2H-benzohchromen-4-yl)acetic Acid (CAS No. 101999-46-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive benzochromene scaffold and carboxylic acid functionality, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid consists of a benzochromene core with a ketone group at the 2-position and an acetic acid moiety attached to the 4-position. This combination of functional groups imparts unique chemical properties that have been the subject of extensive study. The benzochromene scaffold is known for its ability to interact with various biological targets, while the carboxylic acid group provides additional reactivity and potential for conjugation with other molecules.

Recent research has highlighted the potential of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid in several therapeutic areas. One notable area is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2-Oxo-2H-benzohchromen-4-yl)acetic Acid has also demonstrated antioxidant properties. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The ability of this compound to scavenge free radicals and reduce oxidative damage suggests its potential as a protective agent against these conditions.

Another area of interest is the role of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid in cancer research. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells through the modulation of specific signaling pathways. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cell survival and proliferation. This makes it a potential lead compound for the development of novel anticancer drugs.

The synthetic accessibility of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid has also contributed to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. These methods often involve multi-step processes that include condensation reactions, cyclizations, and functional group manipulations. The ability to synthesize this compound on a large scale is essential for its further evaluation in preclinical and clinical studies.

In terms of pharmacokinetics, early studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid. It has been shown to exhibit good oral bioavailability and favorable plasma stability, which are important considerations for drug development. However, further research is needed to optimize these properties and enhance its therapeutic potential.

The safety profile of (2-Oxo-2H-benzohchromen-4-yl)acetic Acid is another critical aspect that has been investigated. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to human clinical trials.

In conclusion, (2-Oxo-2H-benzohchromen-4-yl)acetic Acid (CAS No. 101999-46-6) represents a promising compound with diverse biological activities and potential applications in medicine. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments for various diseases.